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Compound of Interest

Compound Name: 2-(2-Heptynylthio)-phenol acetate

Cat. No.: B1667558 Get Quote

Essential Safety and Handling Guide for 2-(2-
Heptynylthio)-phenol Acetate
Disclaimer: No specific Safety Data Sheet (SDS) for 2-(2-Heptynylthio)-phenol acetate (CAS

No. 209125-28-0) is publicly available. The following guidance is based on the safety

information for structurally related compounds, primarily phenyl acetate, and general principles

for handling phenols and thioethers. It is imperative to treat this compound with caution and

handle it as potentially hazardous. A thorough risk assessment should be conducted by

qualified personnel before use.

I. Immediate Safety and Personal Protective Equipment
(PPE)
Due to the presence of a phenol acetate and a thioether moiety, 2-(2-Heptynylthio)-phenol
acetate is presumed to be a combustible liquid that is harmful if swallowed and may cause skin

and eye irritation. The thioether component may also carry a strong, unpleasant odor.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn at all times to protect

against splashes.[1][2][3]
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Hand Protection: Chemical-resistant gloves, such as neoprene or vinyl, are required. Inspect

gloves for integrity before each use and remove them correctly to avoid skin contact.[1][3]

Skin and Body Protection: A laboratory coat or gown and closed-toe shoes impervious to

spills are mandatory.[3] For tasks with a higher risk of splashing, consider an apron or

chemical-resistant suit.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize inhalation of vapors.[1][3] If a fume hood is not

available or if aerosolization is possible, a NIOSH-approved respirator with an organic vapor

cartridge may be necessary.

II. Operational Plan: Step-by-Step Handling Procedures
Preparation:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.[2]

Have spill control materials, such as absorbent pads or vermiculite, available in the

immediate work area.

Clearly label all containers with the chemical name and hazard information.

Handling:

Conduct all manipulations of 2-(2-Heptynylthio)-phenol acetate within a chemical fume

hood to control vapor exposure.[3]

Avoid direct contact with skin, eyes, and clothing.[1]

Use spark-proof tools and avoid sources of ignition, as the compound is likely

combustible.[2]

Keep containers tightly closed when not in use to prevent the release of vapors.[2]

Storage:
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Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2]

Keep containers tightly sealed.[1]

Store away from strong oxidizing agents, strong acids, and strong bases.[2]

III. Disposal Plan
All waste containing 2-(2-Heptynylthio)-phenol acetate must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste in a dedicated, properly labeled, and sealed container. Do not mix

with other waste streams unless compatibility has been confirmed.

Contaminated materials, such as gloves, absorbent pads, and disposable labware, should

be collected in a separate, labeled hazardous waste bag or container.

Disposal Procedure:

Dispose of all waste through your institution's licensed hazardous waste disposal program.

Do not pour this chemical down the drain.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

IV. Emergency Procedures
In case of Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected

area with soap and plenty of water for at least 15 minutes.[1] Seek immediate medical

attention.

In case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek immediate medical

attention.

In case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.
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In case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek

immediate medical attention.

In case of a Spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an

inert absorbent material.[1] Collect the absorbed material into a sealed container for

hazardous waste disposal. Ventilate the area thoroughly.

Data Presentation
Property Value Source

CAS Number 209125-28-0 BLD Pharm[5]

Molecular Formula C15H18O2S BLD Pharm[5]

Molecular Weight 262.37 g/mol BLD Pharm[5]

Experimental Protocols
As no specific experimental protocols for 2-(2-Heptynylthio)-phenol acetate were found, a

general protocol for a similar reaction, the acetylation of phenols, is provided for informational

purposes.

General Protocol for Acetylation of Phenols: This is a generalized procedure and must be

adapted and optimized for specific substrates and scales by a qualified chemist.

In a round-bottom flask, dissolve the phenolic compound in a suitable solvent (e.g.,

dichloromethane or tetrahydrofuran).

Add a base (e.g., triethylamine or pyridine) to the solution.

Cool the mixture in an ice bath.

Slowly add acetic anhydride to the cooled solution while stirring.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitor by thin-layer chromatography).

Quench the reaction by adding water or a dilute aqueous acid solution.
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Separate the organic layer, wash with brine, dry over an anhydrous salt (e.g., sodium

sulfate), and concentrate under reduced pressure to obtain the crude acetylated product.

Purify the product by column chromatography or recrystallization as needed.
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Caption: Workflow for the safe handling of 2-(2-Heptynylthio)-phenol acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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